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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperazine

Cat. No.: B103982 Get Quote

An In-depth Technical Guide to 1-(4-
Nitrophenyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(4-Nitrophenyl)piperazine, a

key chemical intermediate and pharmacologically active compound. This document

consolidates essential data on its chemical identity, physicochemical properties, and

pharmacological profile, with a focus on its role as a selective serotonin releasing agent.

Detailed experimental protocols for its synthesis and functional characterization are provided,

alongside a visualization of its mechanism of action within the serotonergic synapse. This guide

is intended to serve as a foundational resource for researchers in medicinal chemistry,

pharmacology, and drug development.

Chemical Identity and Molecular Structure
1-(4-Nitrophenyl)piperazine is a synthetic organic compound featuring a piperazine ring

substituted with a 4-nitrophenyl group.

CAS Number: 6269-89-2[1][2][3]

Molecular Formula: C₁₀H₁₃N₃O₂[1][2][3]
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Molecular Structure:
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Piperazine 1-Fluoro-4-nitrobenzene 1-(4-Nitrophenyl)piperazine

[Image of Piperazine structure] + [Image of 1-Fluoro-4-nitrobenzene structure] -> [Image of 1-(4-Nitrophenyl)piperazine structure]
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Synaptosome Preparation

Serotonin Loading and Release

Quantification and Analysis

Homogenize rat brain tissue in sucrose buffer

Centrifuge at low speed to remove nuclei and debris

Centrifuge supernatant at high speed to pellet crude synaptosomes

Resuspend pellet in physiological buffer

Pre-incubate synaptosomes with [³H]-Serotonin

Wash synaptosomes to remove excess [³H]-Serotonin

Incubate with varying concentrations of 1-(4-Nitrophenyl)piperazine

Separate synaptosomes from supernatant via filtration

Measure radioactivity in supernatant (released [³H]-Serotonin)

Calculate percentage of serotonin release

Measure radioactivity in filter (retained [³H]-Serotonin)

Plot dose-response curve and determine EC₅₀ and Eₘₐₓ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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